Cas no 35187-73-6 (2,4-dihydroxyhexyl benzoate)

• Product Name: 2,4-dihydroxyhexyl benzoate
• CAS No: 35187-73-6
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 1468916
• PubChem ID: 147601
• Update Time: 2025-04-20

2,4-dihydroxyhexyl benzoate Chemical and Physical Properties

Names and Identifiers

• 2,4-dihydroxyhexyl benzoate
• 1,2,4-Hexanetriol, 1-benzoate
• DTXSID20956636
• 35187-73-6

• Inchi： 1S/C13H18O4/c1-2-11(14)8-12(15)9-17-13(16)10-6-4-3-5-7-10/h3-7,11-12,14-15H,2,8-9H2,1H3
• InChI Key： TVXZVCQFAYAUBD-UHFFFAOYSA-N
• SMILES： OC(CC)CC(COC(C1C=CC=CC=1)=O)O

Computed Properties

• Exact Mass: 238.12054
• Monoisotopic Mass: 238.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.158
• Boiling Point: 400.4°C at 760 mmHg
• Flash Point: 149.9°C
• Refractive Index: 1.536
• PSA: 66.76